S-Acetylthiorphan
S-Acetylthiorphan
Brand Name:
Vulcanchem
CAS No.:
124735-06-4
VCID:
VC0041489
InChI:
InChI=1S/C14H17NO4S/c1-10(16)20-9-12(14(19)15-8-13(17)18)7-11-5-3-2-4-6-11/h2-6,12H,7-9H2,1H3,(H,15,19)(H,17,18)
SMILES:
CC(=O)SCC(CC1=CC=CC=C1)C(=O)NCC(=O)O
Molecular Formula:
C14H17NO4S
Molecular Weight:
295.36 g/mol
S-Acetylthiorphan
CAS No.: 124735-06-4
Reference Standards
VCID: VC0041489
Molecular Formula: C14H17NO4S
Molecular Weight: 295.36 g/mol
| CAS No. | 124735-06-4 |
|---|---|
| Product Name | S-Acetylthiorphan |
| Molecular Formula | C14H17NO4S |
| Molecular Weight | 295.36 g/mol |
| IUPAC Name | 2-[[2-(acetylsulfanylmethyl)-3-phenylpropanoyl]amino]acetic acid |
| Standard InChI | InChI=1S/C14H17NO4S/c1-10(16)20-9-12(14(19)15-8-13(17)18)7-11-5-3-2-4-6-11/h2-6,12H,7-9H2,1H3,(H,15,19)(H,17,18) |
| Standard InChIKey | DCMKACHZOPSUHN-UHFFFAOYSA-N |
| SMILES | CC(=O)SCC(CC1=CC=CC=C1)C(=O)NCC(=O)O |
| Canonical SMILES | CC(=O)SCC(CC1=CC=CC=C1)C(=O)NCC(=O)O |
| Synonyms | (±)-N-[2-[(Acetylthio)methyl]-1-oxo-3-phenylpropyl]glycine; S-Acetylthiorphan, Racecadotril Impurity C |
| PubChem Compound | 130242 |
| Last Modified | Nov 11 2021 |
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